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Introduction
AST 487, also known as NVP-AST487, is a potent, ATP-competitive multi-kinase inhibitor.[1][2]

It is recognized for its inhibitory activity against FMS-like tyrosine kinase 3 (FLT3), including

variants with internal tandem duplications (ITD) and tyrosine kinase domain (TKD) mutations,

as well as rearranged during transfection (RET) kinase.[2][3][4] AST 487 also demonstrates

inhibitory effects on other kinases such as KDR, c-KIT, and c-ABL at sub-micromolar

concentrations.[1][3] Its ability to block these signaling pathways makes it a valuable tool in

cancer research, particularly in the study of acute myeloid leukemia (AML) and various solid

tumors like medullary and papillary thyroid cancers.[5][6][7] Proper preparation of a stable and

accurate stock solution is the first critical step for reliable and reproducible in vitro and in vivo

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of AST 487 stock solutions.

Quantitative Data Summary
For ease of reference, the key quantitative data for AST 487 are summarized in the table

below.
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Property Value Source(s)

Molecular Weight 529.56 g/mol [1][3]

Solubility in DMSO ≥ 100 mg/mL (188.84 mM) [1][3][8]

Solubility in Ethanol 33 mg/mL [1]

Solubility in Water Insoluble [1]

Powder Storage -20°C for up to 3 years [3][9]

Stock Solution Storage (in

DMSO)

-80°C for up to 2 years; -20°C

for up to 1 year
[3][8]

Experimental Protocols
Materials

AST 487 powder

Anhydrous or fresh Dimethyl Sulfoxide (DMSO), hygroscopic DMSO can reduce solubility[1]

[3]

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM AST 487 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many cell-based assays.
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Pre-weighing Preparation: Before opening the vial of AST 487 powder, allow it to equilibrate

to room temperature for at least 15-20 minutes. This prevents condensation of moisture onto

the powder, which can affect its stability and weighing accuracy.

Weighing AST 487: On a calibrated analytical balance, carefully weigh out the desired

amount of AST 487 powder. For example, to prepare 1 mL of a 10 mM stock solution, you

would need:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 529.56 g/mol x 1000 mg/g = 5.2956 mg

Dissolution: Add the weighed AST 487 powder to a sterile microcentrifuge tube. Using a

calibrated pipette, add the calculated volume of fresh, anhydrous DMSO to the tube. For the

example above, this would be 1 mL.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath for a few minutes can aid in dissolution if necessary.

Visually inspect the solution to ensure there are no visible particles. Sonication can also be

recommended to aid dissolution.[9]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

compound, it is crucial to aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) in sterile microcentrifuge tubes.[1] Store these aliquots at -80°C for long-term storage

(up to 2 years) or at -20°C for shorter-term storage (up to 1 year).[3][8]

Working Solution Preparation: When ready to use, thaw a single aliquot of the stock solution

at room temperature. Dilute the stock solution to the desired final concentration using the

appropriate cell culture medium or experimental buffer. It is important to mix the working

solution thoroughly before adding it to your experimental setup.
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Caption: AST 487 inhibits FLT3 signaling by blocking receptor autophosphorylation.

Experimental Workflow for AST 487 Stock Solution
Preparation
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Caption: Workflow for the preparation and storage of AST 487 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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